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Compound of Interest

Compound Name: Cbz-N-PEG10-acid

Cat. No.: B15620649

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Cbz-N-PEG10-acid. Adherence to these procedures

is essential for ensuring personal safety and maintaining the integrity of the product.

Cbz-N-PEG10-acid is a polyethylene glycol (PEG) derivative containing a terminal carboxylic

acid and a carboxybenzyl (Cbz) protected amine. While specific toxicological data for this

compound is not readily available, it should be handled with care, assuming it may be

hazardous upon inhalation, ingestion, or skin contact. The following recommendations are

based on best practices for handling similar PEGylated compounds and carboxylic acids.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure a safe laboratory

environment.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. It is important

to consult the manufacturer's

glove compatibility chart for

specific breakthrough times.[1]

[2]

Body Protection Laboratory Coat

A long-sleeved lab coat that is

fully buttoned. For procedures

with a higher risk of splashing,

a chemical-resistant apron

worn over the lab coat is

advised.[1]

Respiratory Protection Fume Hood

All handling of Cbz-N-PEG10-

acid, particularly in powdered

form or when preparing

solutions, must be conducted

in a certified chemical fume

hood to prevent inhalation of

dust or aerosols.[1][3]

Operational Plan: Step-by-Step Handling Protocol
Storage and Preparation:

Storage: Upon receipt, Cbz-N-PEG10-acid should be stored at -20°C in a desiccated

environment.[1][4][5]

Equilibration: Before use, the vial must be allowed to warm to room temperature to prevent

moisture condensation, which can affect the compound's stability.[1][5]
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Inert Atmosphere: To minimize degradation from air and moisture exposure, consider

handling the compound under an inert gas like argon or nitrogen.[1][5]

Stock Solution Preparation: As many PEG reagents are low-melting solids that can be

challenging to weigh accurately, preparing a stock solution is recommended.[1][6][7][8]

Dissolve the compound in a suitable anhydrous solvent such as dimethylsulfoxide (DMSO)

or dimethylformamide (DMF).[1][5][6][7][8]

Handling:

Always handle the compound within a certified chemical fume hood.[1][3]

Avoid direct contact with skin and eyes.[1]

Wash hands thoroughly with soap and water after handling.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.[3][9][10]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. If

irritation persists, seek medical attention.[3][9]

[10]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[9][10]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[3][9]

Disposal Plan
Proper disposal of Cbz-N-PEG10-acid and its associated waste is critical to prevent

environmental contamination and comply with regulations.

Waste Segregation:

Solid Waste: Collect unused solid Cbz-N-PEG10-acid and any contaminated materials

(e.g., weigh boats, pipette tips, gloves) in a dedicated, clearly labeled hazardous waste

container.[11]

Liquid Waste: Solutions of Cbz-N-PEG10-acid should be collected in a designated

container for halogenated organic waste. Do not mix with non-halogenated waste.[11]
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Container Labeling: All waste containers must be labeled as "Hazardous Waste" and include

the full chemical name ("Cbz-N-PEG10-acid"), concentration, and quantity. The container

must be kept securely closed when not in use.[11]

Spill Management:

Evacuate and ventilate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).[9][11]

Carefully collect the absorbed material into the designated hazardous waste container.[11]

Clean the spill area with a suitable solvent, followed by soap and water.[9]

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed chemical waste disposal contractor for pickup and disposal of the hazardous waste.

Do not dispose of Cbz-N-PEG10-acid down the drain.[11]

Visual Guides
The following diagrams illustrate key workflows for the safe handling of Cbz-N-PEG10-acid.
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Hazard Assessment

PPE Selection

Verification

Procedure

Start: Handling Cbz-N-PEG10-acid

Assess Risk:
- Physical form (solid/liquid)

- Quantity
- Potential for splash/aerosol

Eye Protection:
Safety Goggles

Always Required

Hand Protection:
Nitrile/Neoprene Gloves

Always Required

Body Protection:
Lab Coat

Always Required

Respiratory Protection:
Fume Hood

Powder or Solution Handling

Check PPE for damage
and proper fit

Proceed with Handling

Click to download full resolution via product page

PPE Selection Workflow for Cbz-N-PEG10-acid
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Receipt & Storage

Preparation

Handling

Disposal

Receive Compound

Store at -20°C
in a desiccated environment

Equilibrate to Room Temp

Weigh in Fume Hood
(or prepare stock solution)

Handle in Fume Hood
with appropriate PPE

Segregate Solid & Liquid Waste

Label Hazardous Waste Container

Dispose via EHS Office

Click to download full resolution via product page

Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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